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Compound of Interest

Compound Name: Lipid X

Cat. No.: B1675557

For researchers, scientists, and professionals in drug development, a precise understanding of
molecular nomenclature is paramount. This guide provides an in-depth exploration of Lipid X,
detailing its various synonyms and alternative names as found in scientific literature.
Furthermore, it contextualizes Lipid X within its biochemical pathway and presents relevant
data and experimental insights to facilitate a thorough understanding of this critical molecule.

Lipid X is a pivotal intermediate in the biosynthesis of lipopolysaccharide (LPS), a major
component of the outer membrane of Gram-negative bacteria and a potent elicitor of the innate
immune response. Its unique structure and biological role have led to a variety of names and
descriptors in scientific publications. This guide aims to disambiguate these terms and provide
a centralized resource for its identification and study.

A Compendium of Synonyms and Alternative Names
for Lipid X

To ensure clarity and facilitate comprehensive literature searches, it is essential to be familiar
with the various names used to refer to Lipid X. These range from systematic chemical names
to more descriptive, biologically-focused terms.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1675557?utm_src=pdf-interest
https://www.benchchem.com/product/b1675557?utm_src=pdf-body
https://www.benchchem.com/product/b1675557?utm_src=pdf-body
https://www.benchchem.com/product/b1675557?utm_src=pdf-body
https://www.benchchem.com/product/b1675557?utm_src=pdf-body
https://www.benchchem.com/product/b1675557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category

Name

Reference

Common Name

Lipid X

[L1E2]E31[4105]

Systematic Chemical Name
(IUPAC)

[(2R,3S,4R,5R,6R)-3-hydroxy-
2-(hydroxymethyl)-5-[[(3R)-3-
hydroxytetradecanoyl]lamino]-6
-phosphonooxyoxan-4-yl]

(3R)-3-hydroxytetradecanoate

[3]

Chemical Name

2,3-diacylglucosamine 1-

[5][6]

phosphate
2,3-bis(3-
hydroxytetradecanoyl)-alpha- [3]
D-glucosaminyl 1-phosphate
2,3-bis-(3R-hydroxy-
tetradecanoyl)-alphaD- [3]

glucosamine-1-phosphate

Descriptive Name

Monosaccharide precursor of
E. coli lipid A

[2](3]

N-acyl-D-glucosamine 1-
phosphate where the N-acyl
group is (R)-3-
hydroxytetradecanoyl and
carrying an additional (R)-3-
hydroxytetradecanoyl! group at

the 3-position

[2](3]

The Biochemical Context: Lipid X in the Raetz

Pathway

Lipid X is a key molecule in the Raetz pathway, the biosynthetic route for Lipid A production in

most Gram-negative bacteria.[4][7] Understanding this pathway is crucial for appreciating the

significance of Lipid X. The formation of Lipid X is a critical step, catalyzed by the enzyme

LpxH, which hydrolyzes UDP-2,3-diacylglucosamine to yield Lipid X and UMP.
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LpxH Lipid X
(2,3-diacylglucosamine 1-phosphate)

UDP-N-acetylglucosamine Fﬂb{ UDP-3-O-(R-3-hydroxymyristoyl)-GIcNAc }—Lﬁb{ UDP-3-0-(R-3-hydroxymyristoyl)-GIcN F&D{ UDP-2,3-diacyl-GIcN

Enzymatic Synthesis

Combine Substrate (UDP-2,3-diacyl-GIcN)
and Enzyme (LpxH)

Incubate at 30°C

Extraction

Quench Reaction

Extract with Chloroform:Methanol

Purification & Analysis

Thin Layer Chromatography (TLC)

HPLC-MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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